Cas no 905680-96-8 (N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 905680-96-8
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6611932
• PubChem ID: 16822166
• Update Time: 2025-05-24

N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• F2539-0370
• 905680-96-8
• Z997435090
• AKOS024658388
• starbld0000906
• N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide

• Inchi： 1S/C18H18N2O3/c1-23-16-9-5-8-15(11-16)20-12-14(10-17(20)21)19-18(22)13-6-3-2-4-7-13/h2-9,11,14H,10,12H2,1H3,(H,19,22)
• InChI Key： RDHNTLUFWSIESK-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=C(C=1)OC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide

Professional Introduction to N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 905680-96-8)

N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide, a compound with the CAS number 905680-96-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular structure of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide is characterized by its intricate arrangement of functional groups, which contribute to its diverse biological activities. Specifically, the presence of a 3-methoxyphenyl moiety and a 5-oxopyrrolidin-3-yl substituent plays a crucial role in determining its pharmacological profile. These structural elements are known to interact with various biological targets, making the compound a promising candidate for further investigation.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules that incorporate heterocyclic scaffolds. The pyrrolidine ring system, in particular, has been extensively studied for its ability to modulate biological pathways associated with inflammation, pain, and neurodegenerative diseases. The incorporation of an oxo group into the pyrrolidine ring enhances its binding affinity to certain enzymes and receptors, thereby increasing its therapeutic efficacy.

The benzamide moiety in N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide is another key feature that contributes to its bioactivity. Benzamides are well-known for their role as pharmacophores in various therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, potentially making it effective against a range of diseases.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide that exhibit unique structural features and novel mechanisms of action are invaluable for identifying new therapeutic targets. The synthesis and characterization of such compounds require sophisticated chemical methodologies and advanced analytical techniques to ensure their purity and stability.

The synthesis of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide involves multiple steps, each requiring careful optimization to achieve high yields and minimal byproduct formation. Advanced synthetic strategies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, are often employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate identification and quantification of intermediates and final products.

Evaluation of the biological activity of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for NSAIDs. Additionally, it may interact with other therapeutic targets such as serine proteases and ion channels.

In vivo studies have provided further insights into the pharmacological profile of N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ybenzamide. Animal models have shown that this compound can modulate inflammatory responses and pain perception, indicating its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders.

The development of novel pharmaceutical agents requires a comprehensive understanding of their pharmacokinetic properties. N-t1-(3-methoxyphenyl)-5-oxy-pyrrolidin--3-ybenzamide is being evaluated for its absorption, distribution, metabolism, excretion (ADME) characteristics to determine its suitability for clinical use. Pharmacokinetic studies help in optimizing dosing regimens and predicting potential drug-drug interactions.

The future prospects for N-t1-(3-methoxyphenyl)-5-oxy-pyrrolidin--3-ybenzamide are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound from preclinical studies to clinical trials. The integration of computational modeling techniques will aid in designing more effective derivatives with enhanced pharmacological properties.

In conclusion, N-t1-(3-methoxyphenyl)-5-oxy-pyrrolidin--3-ybenzamide (CAS No. 90568096--8) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.